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Technical Support Center: Hydrocarbon-Based
Greases
Welcome to the Technical Support Center for the proper use and application of hydrocarbon-

based greases in research and drug development. This resource provides troubleshooting

guidance and answers to frequently asked questions to help you mitigate common issues such

as 'creep' and 'carry-over' in your experiments.

Troubleshooting Guide
This guide is designed to help you identify and resolve issues related to hydrocarbon-based

grease 'creep' and 'carry-over' contamination.

Problem: I am observing unexpected peaks in my analytical results (e.g., HPLC, MS). Could

this be carry-over from hydrocarbon-based grease?

Possible Causes and Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Possible Cause Identification Solution

Direct Contamination of

Sample

Analyze a blank solvent that

has been in contact with

potentially greased surfaces

(e.g., sample vial cap septa,

pipette barrels).

- Use grease-free sample vials

and pipette tips where

possible.- If grease is

necessary, apply it sparingly

and ensure it does not come

into direct contact with the

sample or solvent pathway.

Contamination of the Analytical

Instrument

Run a series of blank

injections after a suspected

contaminated sample. A

diminishing peak across the

blanks suggests carry-over

from the instrument's flow

path.[1]

- Implement a rigorous

cleaning protocol for your

instrument's injection port,

needle, and sample loop using

a strong solvent like a mixture

of methanol, acetonitrile,

isopropanol, and water with

formic acid.[2]

Leaching from Greased

Components

Inspect instrument

components near the sample

flow path (e.g., pump seals,

valve rotors) for the presence

of grease.

- Consult your instrument

manual for recommended

lubricants. If hydrocarbon

grease is not recommended,

replace it with a more suitable

lubricant.- Regularly inspect

and clean instrument

components as part of your

preventative maintenance

schedule.

Problem: I've noticed a thin film of oil spreading from the greased area on my equipment. Is this

'creep' and can it affect my experiment?

Possible Causes and Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Possible Cause Identification Solution

Low Grease

Viscosity/Consistency

The grease appears soft and

flows easily at ambient

temperature.

- Select a grease with a higher

NLGI (National Lubricating

Grease Institute) grade. A

stiffer grease is less likely to

creep.

High Operating Temperatures

The equipment operates at

elevated temperatures,

causing the grease to soften

and the oil to separate and

migrate. Temperature

gradients can also induce

migration.[3]

- Choose a grease with a

higher dropping point and

good thermal stability.-

Consider greases with higher

base oil viscosity that are less

prone to bleed at higher

temperatures.[4][5]

Vibration

The equipment is subject to

significant vibration during

operation.

- Select a grease with good

mechanical stability to resist

softening and oil separation

under vibration.

Excessive Grease Application

A large amount of grease has

been applied, and the excess

is migrating away from the

application point.

- Apply grease sparingly, using

only the amount necessary for

proper lubrication.

Frequently Asked Questions (FAQs)
Q1: What is "creep" in the context of hydrocarbon-based greases?

A1: Creep, in the context of greases, refers to the migration or spreading of the lubricant away

from the point of application. This can manifest as oil separation (bleed), where the base oil

separates from the thickener matrix and spreads across a surface.[6] This phenomenon is

influenced by factors such as temperature, grease consistency, and mechanical stress.

Q2: What is "carry-over" and how can hydrocarbon-based greases cause it?

A2: Carry-over in an analytical context is the appearance of a signal from a previous sample in

a subsequent analysis.[1][7] Hydrocarbon-based greases can be a source of carry-over if they
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inadvertently contaminate a sample, solvent, or part of the analytical instrument. The

hydrocarbon components of the grease can then be detected in subsequent analyses, leading

to inaccurate results.

Q3: Are hydrocarbon-based greases a common source of contamination in pharmaceutical

analysis?

A3: While any foreign substance can be a contaminant, lubricants are a known potential source

in pharmaceutical manufacturing and analysis.[8][9] For this reason, in applications where

there is a possibility of incidental contact with the product, the use of food-grade (NSF H1

registered) lubricants is often recommended.[8][9] If you are using a general-purpose

hydrocarbon grease in your laboratory equipment, it is important to be aware of the potential for

contamination and take preventative measures.

Q4: How can I prevent grease from contaminating my samples?

A4: To prevent grease contamination, follow these best practices:

Minimal Application: Use the smallest amount of grease necessary for effective lubrication.

Careful Application: When lubricating equipment, ensure that the grease is applied only to

the intended parts and does not spread to areas that may come into contact with samples or

analytical components.

Use of Appropriate Tools: Use clean spatulas or syringes to apply grease to avoid introducing

other contaminants.

Proper Storage: Store grease containers sealed in a clean, dry area to prevent

contamination of the grease itself.[10]

Glove Usage: Always wear clean, powder-free gloves when handling greased components to

avoid transferring grease to other surfaces or samples.

Q5: Are there standard methods to measure the potential for a grease to creep?

A5: Yes, several standard test methods can help predict a grease's tendency to creep or bleed.
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ASTM D217 - Cone Penetration of Lubricating Grease: This test measures the consistency

of a grease.[11] A lower penetration value indicates a stiffer grease, which is generally less

prone to creep.

Oil Bleed Tests: Specific tests measure the amount of oil a grease separates over time at a

given temperature. While a specific standard protocol is not provided here, the principle

involves observing the amount of oil that leaches from a grease sample onto a test surface

(like filter paper) over a set period.

Experimental Protocols
1. Protocol: Simplified Evaluation of Grease Consistency (Adapted from ASTM D217

Principles)

This protocol provides a simplified method to compare the relative consistency of different

greases, which can be an indicator of their potential to creep.

Objective: To qualitatively assess the stiffness of a hydrocarbon-based grease.

Materials:

Grease sample(s)

Small, flat-bottomed container (e.g., a petri dish)

A pointed object with a consistent weight and shape (e.g., a clean, new pipette tip attached

to a small weight)

Ruler

Timer

Procedure:

Fill the container with the grease sample, ensuring a flat, smooth surface.

Position the pointed object just above the surface of the grease in the center of the container.
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Release the pointed object and simultaneously start the timer.

Allow the object to penetrate the grease for 5 seconds.

Carefully remove the object and measure the depth of penetration with the ruler.

Repeat the test with different grease samples.

Interpretation of Results: A shallower penetration depth indicates a stiffer grease, which is

generally less likely to exhibit significant creep.

2. Protocol: Qualitative Assessment of Grease Carry-Over in an HPLC System

Objective: To determine if a hydrocarbon-based grease is the source of carry-over

contamination in an HPLC system.

Materials:

Suspected contaminating grease

HPLC-grade solvent (e.g., hexane or isopropanol)

Clean, small glass vial

HPLC system with a suitable detector (e.g., UV or MS)

Procedure:

Place a small amount (approximately 10-20 mg) of the suspect grease into the clean glass

vial.

Add 1 mL of the HPLC-grade solvent to the vial.

Vortex the vial for 30 seconds to extract any soluble components from the grease.

Allow any solids to settle.

Carefully transfer the solvent (now potentially containing grease components) to an

autosampler vial.
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Inject a blank solvent to establish a baseline chromatogram.

Inject the solvent that was in contact with the grease.

Following the grease extract injection, inject a series of blank solvents.

Interpretation of Results:

If new, unexpected peaks appear in the chromatogram of the grease extract that are not

present in the baseline, the grease contains components detectable by your system.

If these same peaks appear in the subsequent blank injections, but with decreasing intensity,

this confirms that the grease components are causing carry-over in your HPLC system.
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Caption: Troubleshooting workflow for identifying and addressing carry-over.
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Caption: Factors influencing hydrocarbon grease creep and oil bleed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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